Bruguierol A

Specification

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: (1R,9S)-1-methyl-12-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-trien-5-ol
• Standard InChI: InChI=1S/C12H14O2/c1-12-5-4-10(14-12)7-8-6-9(13)2-3-11(8)12/h2-3,6,10,13H,4-5,7H2,1H3/t10-,12+/m0/s1
• Standard InChI Key: ZQFOIAZVGMJWKM-CMPLNLGQSA-N
• Isomeric SMILES: C[C@]12CC[C@H](O1)CC3=C2C=CC(=C3)O
• Canonical SMILES: CC12CCC(O1)CC3=C2C=CC(=C3)O

Introduction

Source and Isolation

Botanical Source

Bruguierol A is primarily isolated from Bruguiera gymnorrhiza, one of the five accepted species within the Bruguiera genus. This genus belongs to the Rhizophoraceae family and comprises mangrove species predominantly found in coastal areas across the Indian and western Pacific Ocean regions. The geographical distribution of these plants extends from East Africa and Madagascar through coastal India, Sri Lanka, and Southeast Asia to northern Australia, Melanesia, and Polynesia.

B. gymnorrhiza is characterized as a shrub reaching heights of 5-8 meters, with distinctive morphological features including pneumatophores as a root system, rough reddish-brown bark, large dark green elliptical leaves with reddish petioles, creamy-white to brown flowers, and green cigar-shaped propagules.

Isolation and Extraction

The isolation of Bruguierol A has been achieved through phytochemical investigation of the stem of Bruguiera gymnorrhiza. Research has demonstrated the presence of Bruguierol A in both methanol and ethyl acetate extracts of the plant material, suggesting its extraction is possible through various solvent systems.

The isolation process typically involves:

• Collection and preparation of plant material

• Extraction with appropriate solvents (methanol, ethyl acetate)

• Fractionation using chromatographic techniques

• Purification and structural elucidation through spectroscopic methods

Table 1. Presence of Bruguierol A in different extracts of Bruguiera gymnorrhiza

Extract Type	Presence of Bruguierol A
Methanol	Present
Ethyl Acetate	Present

Chemical Structure and Properties

Bruguierol A represents a novel structural framework in natural product chemistry. While the detailed structural information is limited in the available search results, it belongs to the class of aromatic compounds isolated from B. gymnorrhiza. The structural novelty suggests unique arrangements of functional groups that differentiate it from previously reported natural compounds.

The structural elucidation of Bruguierol A has been primarily determined through NMR spectroscopic studies, as indicated in the research publication by Sattler et al.. The structural characteristics likely contribute to its biological activities, including antimicrobial properties.

Biological Activities

Antimicrobial Properties

Research on compounds isolated from Bruguiera gymnorrhiza has revealed significant antimicrobial potential. While specific data on Bruguierol A is limited in the search results, the related compound in the series (compound 3, potentially Bruguierol C) has demonstrated moderate activity against both Gram-positive and Gram-negative bacteria, including mycobacteria and resistant strains, with minimum inhibitory concentrations (MICs) of 12.5 μg/mL.

These findings suggest potential applications in addressing antimicrobial resistance, which remains a significant global health challenge. The antimicrobial properties align with the traditional uses of mangrove plants in treating various infections.

Research Significance and Applications

Contribution to Natural Product Chemistry

Bruguierol A's novel structural framework contributes to the expanding knowledge of natural product chemistry. The compound represents an addition to the chemical diversity found in mangrove plants, further emphasizing the importance of these ecosystems as reservoirs of unique bioactive compounds. Recent reviews have documented approximately 496 compounds derived from the Bruguiera genus and its associated endophytes, highlighting the rich chemical diversity of these plants.

Future Research Directions

Structure-Activity Relationship Studies

Further research into the structure-activity relationships of Bruguierol A and related compounds could provide insights into the structural features responsible for biological activities. This understanding would facilitate the rational design of synthetic analogs with optimized properties.

Comprehensive Biological Evaluation

While antimicrobial activity has been observed for compounds in the Bruguierol series, comprehensive screening for other biological activities is warranted. Given the traditional uses of Bruguiera plants in treating various conditions, investigation of antidiabetic, anti-inflammatory, antioxidant, and anticancer properties of Bruguierol A would be valuable.

Sustainable Production Methods

Developing sustainable methods for the production of Bruguierol A, either through optimized extraction processes or synthetic approaches, would address potential supply limitations associated with natural source dependency. This is particularly important considering the ecological significance of mangrove ecosystems and the need for their conservation.